Cas no 118-58-1 (Benzyl salicylate)

• Product Name: Benzyl salicylate
• CAS No: 118-58-1
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD00020034
• CID: 35880
• PubChem ID: 87575640
• Update Time: 2025-06-15

Benzyl salicylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-hydroxybenzoate
• BENZYL ORTHO HYDROXY BENZOATE
• BENZYL SALICYLATE
• FEMA 2151
• 2-hydroxy-benzoicaciphenylmethylester
• Benzoicacid,2-hydroxy-,phenylmethylester
• benzyle salicylate
• benzylhydroxybenzoate
• Salicyclic acid benzyl ester
• SALICILATO DE BENCILO
• SALICYLIC ACID BENZYL ESTER, SECONDARY STANDARD
• Benzylsalicylat
• Benzoic acid, 2-hydroxy-, phenylme
• 2-Hydroxybenzone acid benzoate
• Phenyl 2-hydroxybenzoate
• 2-Ethylhexyl acrylate
• 2-Hydroxybenzoic Acid Benzyl Ester
• Salicylic Acid Benzyl Ester
• 2-Hydroxybenzoic acid phenylmethyl ester
• Benzyl o-hydroxybenzoate
• enzyl salicylate
• Benzyl saIicylate
• Salicylic acid benzyl
• Benzyl salicylate, 98+%
• Salicylic acid, benzyl ester
• Benzoic acid, 2-hydroxy-, phenylmethyl ester
• Phenylmethyl 2-hydroxybenzoate
• Salicyclic acid, benzyl ester
• Salicylsaeurebenzylester
• FEMA No. 2151
• WAO5MNK9TU
• 2-Hydroxybenzoic acid, phenylmethyl ester
• ZCTQGTTXIYCGGC-UHFFFAOY
• SMR000112465
• MLS002415718
• DB-052255
• SCHEMBL15573
• CHEMBL460124
• UNII-WAO5MNK9TU
• NCGC00256928-01
• 4-10-00-00157 (Beilstein Handbook Reference)
• Benzyl salicylate, 98%
• CS-0013437
• InChI=1/C14H12O3/c15-13-9-5-4-8-12(13)14(16)17-10-11-6-2-1-3-7-11/h1-9,15H,10H
• Salicylic acid-benzyl ester
• benzyl salicilate
• CHEBI:165211
• Benzyl salicylate, analytical standard
• NCGC00091411-01
• BENZYL SALICYLATE [WHO-DD]
• HMS2268I12
• Tox21_303046
• AC-11580
• NCGC00091411-03
• Benzyl salicylate, >=98%, FG
• BENZYL SALICYLATE [FCC]
• HY-B1556
• AI3-00517
• DTXSID1024598
• Benzoic acid, hydroxy-, phenylmethyl ester
• MFCD00020034
• AS-12902
• AKOS015915010
• 118-58-1
• WLN: QR BVO1R
• S0009
• NSC-6647
• DA-51035
• BIDD:ER0019
• NS00005123
• NSC6647
• NCGC00091411-02
• Z19703595
• CAS-118-58-1
• EINECS 204-262-9
• J-003850
• NCGC00259418-01
• Tox21_201869
• BENZYL SALICYLATE [FHFI]
• BENZYL SALICYLATE [MI]
• G74505
• DTXCID304598
• HSDB 8387
• Q416929
• Benzyl salicylate, purum, >=99.0% (GC)
• BRN 2115365
• CCRIS 4749
• EC 204-262-9
• NSC 6647
• Benzyl salicylate (Standard)
• HY-B1556R
• 204-262-9
• Benzyl salicylate

• MDL： MFCD00020034
• Inchi： 1S/C14H12O3/c15-13-9-5-4-8-12(13)14(16)17-10-11-6-2-1-3-7-11/h1-9,15H,10H2
• InChI Key： ZCTQGTTXIYCGGC-UHFFFAOYSA-N
• SMILES： OC1C(C(OCC2C=CC=CC=2)=O)=CC=CC=1
• BRN： 2115365

Computed Properties

• Exact Mass: 228.07900
• Monoisotopic Mass: 228.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: White crystalline powder, colorless liquid at high temperature, slightly sweet smell.
• Density: 1.176 g/mL at 25 °C(lit.)
• Melting Point: 18-20 ºC
• Boiling Point: 168-170 °C/5 mmHg(lit.)
• Flash Point: Fahrenheit: 356 ° f
  Celsius: 180 ° c
  
• Refractive Index: n20/D 1.581(lit.)
  n20/D 1.581
• Water Partition Coefficient: Slightly soluble
• PSA: 46.53000
• LogP: 2.74920
• Solubility: Insoluble in water, soluble in ethanol.
• Merck: 1144
• FEMA: 2151

Benzyl salicylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H317-H319-H371
• Warning Statement： P260-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 43-51/53
• Safety Instruction： S26-S36-S24/25
• RTECS：VO1750000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：−20°C
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Hydroxybenzoic acid esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Benzyl salicylate

Benzyl salicylate (CAS No. 118-58-1): A Comprehensive Overview of Its Applications and Recent Research Findings

Benzyl salicylate, with the chemical formula C₁₄H₁₂O₂ and CAS number 118-58-1, is a well-known ester derived from salicylic acid and benzyl alcohol. This compound is widely recognized for its pleasant aroma and various applications in the fragrance and flavor industry, as well as in pharmaceuticals and cosmetics. Over the years, Benzyl salicylate has garnered significant attention due to its unique chemical properties and potential health benefits. This article provides an in-depth exploration of Benzyl salicylate, focusing on its chemical structure, industrial uses, and the latest research findings that highlight its significance in modern science.

The molecular structure of Benzyl salicylate consists of a benzyl group attached to a salicylic acid moiety, which contributes to its distinctive scent and reactivity. This ester is typically produced through the esterification reaction between salicylic acid and benzyl alcohol, often catalyzed by an acid such as sulfuric acid or p-toluenesulfonic acid. The process is highly efficient and yields a product that is both pure and stable, making it suitable for a wide range of applications.

In the fragrance industry, Benzyl salicylate is valued for its sweet, floral aroma that closely resembles jasmine and lilac. It is commonly used in perfumes, soaps, cosmetics, and other personal care products to add a luxurious and appealing scent. The compound's ability to blend well with other fragrances makes it a popular choice for formulators seeking to create complex and layered scent profiles.

Beyond its olfactory appeal, Benzyl salicylate has demonstrated potential health benefits that have attracted the interest of researchers in the pharmaceutical field. Studies have shown that Benzyl salicylate possesses anti-inflammatory properties similar to those of aspirin, which is derived from salicylic acid. This has led to investigations into its potential use as a therapeutic agent for conditions involving inflammation, such as arthritis and skin disorders.

Recent research has also explored the antimicrobial properties of Benzyl salicylate. Studies indicate that it can inhibit the growth of certain bacteria and fungi, making it a promising candidate for use in antiseptic formulations. Additionally, its ability to penetrate the skin easily suggests potential applications in topical treatments for infections or wounds.

The cosmetic industry has also harnessed the benefits of Benzyl salicylate by incorporating it into skincare products. Its anti-inflammatory properties make it effective in reducing redness and irritation, while its antioxidant content helps protect the skin from oxidative stress caused by environmental factors such as UV radiation. These properties have positioned Benzyl salicylate as a key ingredient in anti-aging creams, serums, and moisturizers.

In addition to its therapeutic and cosmetic uses, Benzyl salicylate has found applications in agricultural science. Researchers have investigated its potential as a natural pesticide due to its ability to repel certain insects without harming plants. This eco-friendly approach aligns with the growing demand for sustainable agricultural practices worldwide.

The latest advancements in synthetic chemistry have further expanded the applications of Benzyl salicylate. Researchers are exploring novel methods to optimize its production process, making it more cost-effective and environmentally friendly. These innovations are expected to enhance its accessibility for industrial use across various sectors.

The safety profile of Benzyl salicylate is another area of ongoing research. While generally considered safe for topical use at recommended concentrations, studies are being conducted to understand its long-term effects on human health. These efforts are crucial in ensuring that products containing Benzyl salicylate meet stringent safety standards and provide genuine benefits without any adverse risks.

In conclusion, Benzyl salicylate (CAS No. 118-58-1) is a versatile compound with a wide range of applications spanning industries from fragrance and cosmetics to pharmaceuticals and agriculture. Its unique chemical properties, coupled with recent research findings on its health benefits and antimicrobial activity, underscore its importance in modern science. As research continues to uncover new possibilities for this compound, it is expected to play an even greater role in enhancing product formulations and addressing various challenges across multiple sectors.